Cas no 877149-08-1 (4-bromo-2-methoxy-6-methyl-benzoic acid)

4-bromo-2-methoxy-6-methyl-benzoic acid structure
877149-08-1 structure
Product Name:4-bromo-2-methoxy-6-methyl-benzoic acid
CAS No:877149-08-1
Molecular Formula:C9H9BrO3
Molecular Weight:245.0700
MDL:MFCD19105198
CID:1029607

4-bromo-2-methoxy-6-methyl-benzoic acid Properties

Names and Identifiers

    • 4-Bromo-2-methoxy-6-methylbenzoic acid
    • RLDCUIJIUVPBBV-UHFFFAOYSA-N
    • FCH1349291
    • EN001457
    • 4-bromo-2-methoxy-6-methyl-benzoic acid
    • AX8215552
    • MDL: MFCD19105198
    • InChIKey: RLDCUIJIUVPBBV-UHFFFAOYSA-N
    • Inchi: 1S/C9H9BrO3/c1-5-3-6(10)4-7(13-2)8(5)9(11)12/h3-4H,1-2H3,(H,11,12)
    • SMILES: BrC1=C([H])C(=C(C(=O)O[H])C(C([H])([H])[H])=C1[H])OC([H])([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Heavy Atom Count: 13
  • Complexity: 195
  • Topological Polar Surface Area: 46.5

4-bromo-2-methoxy-6-methyl-benzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
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4-bromo-2-methoxy-6-methylbenzoic acid
877149-08-1 >98%
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$125.00
A2B Chem LLC
AH94302-250mg
4-Bromo-2-methoxy-6-methylbenzoic acid
877149-08-1 98%
250mg
$159.00 2024-04-19
Aaron
AR00H1QI-100mg
4-bromo-2-methoxy-6-methylbenzoic acid
877149-08-1 98%
100mg
$74.00 2025-02-10
abcr
AB485038-250mg
4-Bromo-2-methoxy-6-methylbenzoic acid, 95%; .
877149-08-1 95%
250mg
€278.10
Alichem
A019097899-5g
4-Bromo-2-methoxy-6-methylbenzoic acid
877149-08-1 95%
5g
$1010.00 2023-08-31
Ambeed
A144591-100mg
4-Bromo-2-methoxy-6-methylbenzoic acid
877149-08-1 95%
100mg
$146.0 2024-08-02
Chemenu
CM124188-1g
4-bromo-2-methoxy-6-methylbenzoic acid
877149-08-1 95%
1g
$374
Crysdot LLC
CD12020448-1g
4-Bromo-2-methoxy-6-methylbenzoic acid
877149-08-1 95+%
1g
$407
eNovation Chemicals LLC
Y0991577-5g
4-Bromo-2-methoxy-6-methylbenzoic acid
877149-08-1 95%
5g
$1200 2022-09-10
TRC
B993828-2.5mg
4-Bromo-2-methoxy-6-methylbenzoic Acid
877149-08-1
2.5mg
$ 50.00 2022-06-06

4-bromo-2-methoxy-6-methyl-benzoic acid Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:877149-08-1)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:877149-08-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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